Cas no 1235406-40-2 (3-Cyano-4-fluoro-N-(1,2,4-thiadiazol-5-yl)benzenesulfonamide)

• Product Name: 3-Cyano-4-fluoro-N-(1,2,4-thiadiazol-5-yl)benzenesulfonamide
• CAS No: 1235406-40-2
• MF: C₉H₅FN₄O₂S₂
• MW: 284.290001630783
• CID: 2152218
• Update Time: 2025-08-05

3-Cyano-4-fluoro-N-(1,2,4-thiadiazol-5-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-4-fluoro-N-(1,2,4-thiadiazol-5-yl)benzenesulfonamide
• WSEFNWFOCLULGP-UHFFFAOYSA-N
• 3-cyano-4-fluoro-N-[1,2,4]thiadiazol-5-yl-benzenesulfonamide
• 3-cyano-4-fluoro-N-1,2,4-thiadiazol-5-ylbenzenesulfonamide
• 3-Cyano-4-fluoro-N-(1,2,4-thiadiazol-5-yl)benzenesulfonamide

• Inchi： 1S/C9H5FN4O2S2/c10-8-2-1-7(3-6(8)4-11)18(15,16)14-9-12-5-13-17-9/h1-3,5H,(H,12,13,14)
• InChI Key： WSEFNWFOCLULGP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C#N)C=1)F)(NC1=NC=NS1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 443
• Topological Polar Surface Area: 132

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-Cyano-4-fluoro-N-(1,2,4-thiadiazol-5-yl)benzenesulfonamide

Introduction to 3-Cyano-4-fluoro-N-(1,2,4-thiadiazol-5-yl)benzenesulfonamide (CAS No: 1235406-40-2)

3-Cyano-4-fluoro-N-(1,2,4-thiadiazol-5-yl)benzenesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with the chemical formula C₁₁H₅NO₄FS, is characterized by its intricate molecular structure, which includes a benzenesulfonamide moiety linked to a cyano group and a 1,2,4-thiadiazole ring. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for various biological applications.

The benzenesulfonamide group is well-known for its role in drug design due to its ability to form hydrogen bonds and interact with biological targets. In particular, the sulfonamide moiety has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological molecules. The 1,2,4-thiadiazole ring is another important structural feature that contributes to the compound's bioactivity. This heterocyclic ring system is known for its presence in numerous bioactive natural products and pharmaceuticals, often exhibiting significant pharmacological effects.

Recent advancements in medicinal chemistry have highlighted the potential of thiadiazole derivatives as scaffolds for developing new therapeutic agents. The 1,2,4-thiadiazole ring in 3-Cyano-4-fluoro-N-(1,2,4-thiadiazol-5-yl)benzenesulfonamide is particularly noteworthy due to its ability to modulate various biological pathways. Studies have shown that thiadiazole derivatives can inhibit enzymes involved in inflammation and cell proliferation, making them attractive candidates for treating chronic diseases such as cancer and autoimmune disorders.

The fluorine atom at the 4-position of the benzene ring in this compound adds another layer of complexity and functionality. Fluorinated aromatic compounds are frequently incorporated into pharmaceuticals due to their improved metabolic stability and enhanced binding affinity to biological targets. The electron-withdrawing nature of the fluorine atom can also influence the electronic properties of the molecule, affecting its reactivity and interaction with biological systems.

One of the most compelling aspects of 3-Cyano-4-fluoro-N-(1,2,4-thiadiazol-5-yl)benzenesulfonamide is its potential as a lead compound for drug discovery. Researchers have been exploring its pharmacological profile through various in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits promising activity against several disease models. For instance, studies have indicated that it may possess antitumor properties by inhibiting key signaling pathways involved in cancer cell growth and survival.

The synthesis of 3-Cyano-4-fluoro-N-(1,2,4-thiadiazol-5-yl)benzenesulfonamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the 1,2,4-thiadiazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the cyano group and the benzenesulfonamide moiety. The fluorine atom is often introduced through nucleophilic aromatic substitution reactions or other fluorination techniques.

The importance of synthetic methodology cannot be overstated when it comes to developing pharmaceutical compounds. Efficient and scalable synthetic routes are essential for producing sufficient quantities of the compound for preclinical and clinical studies. Advances in synthetic chemistry have enabled researchers to optimize these processes, making it possible to produce complex molecules like 3-Cyano-4-fluoro-N-(1,2,4-thiadiazol-5-yl)benzenesulfonamide with greater ease and efficiency.

In conclusion, 3-Cyano-4-fluoro-N-(1,2,4-thiadiazol-5-yl)benzenesulfonamide represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a versatile tool for drug discovery and development. With ongoing research efforts aimed at elucidating its pharmacological properties and optimizing its synthetic routes, this compound holds great promise for addressing various therapeutic challenges in the future.